Cas no 1891077-13-6 (1-4-(oxetan-3-yl)phenylcyclopropane-1-carboxylic acid)

• Product Name: 1-4-(oxetan-3-yl)phenylcyclopropane-1-carboxylic acid
• CAS No: 1891077-13-6
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• MDL: MFCD33020576
• CID: 5654793
• PubChem ID: 117310778
• Update Time: 2025-06-15

1-4-(oxetan-3-yl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27698878
• 1891077-13-6
• 1-[4-(Oxetan-3-yl)phenyl]cyclopropane-1-carboxylic acid
• 1-[4-(oxetan-3-yl)phenyl]cyclopropane-1-carboxyli c acid
• Cyclopropanecarboxylic acid, 1-[4-(3-oxetanyl)phenyl]-
• 1-4-(oxetan-3-yl)phenylcyclopropane-1-carboxylic acid

• MDL： MFCD33020576
• Inchi： 1S/C13H14O3/c14-12(15)13(5-6-13)11-3-1-9(2-4-11)10-7-16-8-10/h1-4,10H,5-8H2,(H,14,15)
• InChI Key： SKAJKWQHYYQZOP-UHFFFAOYSA-N
• SMILES： O1CC(C1)C1C=CC(=CC=1)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 412.7±33.0 °C(Predicted)
• pka: 4.30±0.20(Predicted)

Additional information on 1-4-(oxetan-3-yl)phenylcyclopropane-1-carboxylic acid

Introduction to 1-4-(Oxetan-3-yl)phenylcyclopropane-1-carboxylic Acid (CAS No. 1891077-13-6)

1-4-(Oxetan-3-yl)phenylcyclopropane-1-carboxylic acid (CAS No. 1891077-13-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 1-4-(Oxetan-3-yl)phenylcyclopropane-1-carboxylic acid is composed of a cyclopropane ring attached to a phenyl group, which is further substituted with an oxetan-3-yl moiety. The presence of these functional groups imparts unique physical and chemical properties to the molecule, making it an attractive candidate for various pharmaceutical applications. The oxetane ring, in particular, is known for its ability to enhance the bioavailability and metabolic stability of drug molecules, which is a critical factor in drug design and development.

The synthesis of 1-4-(Oxetan-3-yl)phenylcyclopropane-1-carboxylic acid has been reported using several methodologies. One common approach involves the coupling of a cyclopropane derivative with an oxetan-3-yl-substituted phenyl compound using transition metal-catalyzed reactions. This method offers high yields and excellent regioselectivity, making it a preferred choice for large-scale production. Another approach involves the ring-opening reaction of an epoxide with a carboxylic acid derivative, followed by subsequent functional group transformations to achieve the desired product. These synthetic routes have been optimized to ensure high efficiency and purity, which are essential for pharmaceutical applications.

In terms of biological activities, 1-4-(Oxetan-3-yl)phenylcyclopropane-1-carboxylic acid has demonstrated significant potential as a modulator of various biological targets. Recent studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that 1-4-(Oxetan-3-yl)phenylcyclopropane-1-carboxylic acid could be a valuable lead compound for the development of new drugs targeting inflammatory and neurodegenerative diseases.

The pharmacokinetic properties of 1-4-(Oxetan-3-yl)phenylcyclopropane-1-carboxylic acid have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent. Furthermore, toxicity studies have demonstrated that 1-4-(Oxetan-3-yl)phenylcyclopropane-1-carboxylic acid is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-4-(Oxetan-3-yl)phenylcyclopropane-1-carboxylic acid in human subjects. Early results from Phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic profiles in healthy volunteers. Phase II trials are expected to provide further insights into its therapeutic potential in specific disease conditions such as rheumatoid arthritis and Alzheimer's disease.

In conclusion, 1-4-(Oxetan-3-y l)phenylcyclopropane - 1 - carboxylic acid (CAS No . 189 1077 - 13 - 6) represents a promising compound with diverse biological activities and favorable pharmacological properties . Its unique chemical structure , combined with its potential therapeutic applications , makes it an exciting area of research in the field of medicinal chemistry . Ongoing studies and clinical trials will continue to elucidate its full potential as a novel therapeutic agent .